3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 5-(4-chlorophenyl)-2-(3,4-dichlorophenyl)-3-thiophen-2-yl-3,4-dihydropyrazole
• InChI: InChI=1S/C19H13Cl3N2S/c20-13-5-3-12(4-6-13)17-11-18(19-2-1-9-25-19)24(23-17)14-7-8-15(21)16(22)10-14/h1-10,18H,11H2
• InChI Key: VCRWKBAHQYAFOX-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=C(C=C2)Cl)C3=CC(=C(C=C3)Cl)Cl)C4=CC=CS4
• Molecular Formula: C19H13Cl3N2S
• Molecular Weight: 407.7 g/mol

Description

3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities.

Scientific Research Applications

3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole has been studied for its potential applications in various fields of medicinal chemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. Additionally, this compound has been investigated for its potential as a selective COX-2 inhibitor, which could be useful in the treatment of inflammatory diseases such as arthritis.

Mechanism of Action

The exact mechanism of action of 3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of COX-2, which is an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and the inhibition of COX-2 could therefore lead to anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole can exert various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to reduce inflammation and pain in animal models of arthritis. Additionally, 3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole has been shown to exhibit antioxidant activity, which could be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole in lab experiments is its diverse biological activities. This compound can be used to study the mechanisms of action of COX-2 inhibitors, as well as the potential applications of pyrazoles in medicinal chemistry. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole. One potential direction is the development of more efficient synthesis methods for this compound, which could improve its accessibility for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the development of more water-soluble derivatives of 3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole could overcome the limitations associated with its low solubility and enhance its potential for use in lab experiments.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole has been described in several research articles. One of the most common methods involves the reaction of 4-chloroacetophenone, 3,4-dichlorobenzaldehyde, and 2-thiophenecarboxaldehyde in the presence of hydrazine hydrate and acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through recrystallization.